Cas no 1423025-74-4 (3-(3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid)

• Product Name: 3-(3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid
• CAS No: 1423025-74-4
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 4598103
• PubChem ID: 71695343
• Update Time: 2025-05-27

3-(3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoic acid, β,3,5-trimethyl-
• 3-(3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid

• Inchi： 1S/C9H14N2O2/c1-5(4-8(12)13)9-6(2)10-11-7(9)3/h5H,4H2,1-3H3,(H,10,11)(H,12,13)
• InChI Key： LIQQUKTZYMHVQM-UHFFFAOYSA-N
• SMILES： C(C1=C(NN=C1C)C)(C)CC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid

Comprehensive Introduction to 3-(3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 1423025-74-4)

3-(3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 1423025-74-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole ring structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C9H14N2O2, highlights its potential for diverse applications, particularly in drug discovery and material science. Researchers are increasingly exploring its role in modulating enzymatic activity and its utility in structure-activity relationship (SAR) studies.

The growing interest in 3-(3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid is driven by its versatility in medicinal chemistry. Recent studies suggest its derivatives may exhibit anti-inflammatory and antimicrobial properties, aligning with current trends in small-molecule drug development. The compound's carboxylic acid functional group allows for further derivatization, making it a valuable scaffold for designing novel therapeutics. As the demand for targeted therapies rises, this molecule's potential in kinase inhibition and receptor modulation is under active investigation.

From a synthetic perspective, CAS No. 1423025-74-4 is often synthesized via multistep organic reactions, including condensation and cyclization processes. Its stability under physiological conditions makes it suitable for in vitro and in vivo studies. The compound's logP and solubility profiles are frequently optimized to enhance bioavailability, a critical factor in preclinical research. These attributes position it as a promising candidate for lead compound optimization in modern drug discovery pipelines.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for 3-(3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid. This aligns with global efforts to reduce hazardous waste in chemical manufacturing. Its potential applications extend to crop protection, where its derivatives are evaluated for pest resistance and plant growth regulation. Such multidisciplinary relevance underscores its importance in addressing contemporary challenges in sustainable agriculture and human health.

Analytical characterization of CAS No. 1423025-74-4 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control, which is essential for high-throughput screening in drug discovery. The compound's crystallographic data further aids in understanding its molecular interactions, a topic of high interest in computational chemistry and molecular docking studies.

As the scientific community continues to investigate pyrazole-based compounds, 3-(3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid remains a focal point due to its balanced lipophilicity and hydrogen-bonding capacity. These properties are crucial for designing blood-brain barrier permeable drugs, a hot topic in neurological disorder research. Its compatibility with combinatorial chemistry approaches also makes it a preferred choice for library synthesis in pharmaceutical R&D.

In summary, 3-(3,5-dimethyl-1H-pyrazol-4-yl)butanoic acid (CAS No. 1423025-74-4) represents a multifaceted tool for researchers tackling challenges in precision medicine and agrochemical innovation. Its structural features and synthetic adaptability position it at the forefront of molecular design, meeting the evolving needs of both academia and industry.